3,3-Difluorochlorambucil

• CAS: 103638-41-1
• Synonyms: 3,3-difluorochlorambucil; beta,beta-difluorochlorambucil; CB 7103; CB-7103
• Molecular Formula: C14H17Cl2F2NO2
• Molecular Weight: 340.2 g/mol
• SMILES: C1=CC(=CC=C1CC(CC(=O)O)(F)F)N(CCCl)CCCl
• InChI: InChI=1S/C14H17Cl2F2NO2/c15-5-7-19(8-6-16)12-3-1-11(2-4-12)9-14(17,18)10-13(20)21/h1-4H,5-10H2,(H,20,21)
• InChIKey: BUEVKJMGAZEULE-UHFFFAOYSA-N

Procuring chlorambucil analogs with defined metabolic stability for alkylating agent research often presents supply inconsistency. This β,β-difluorochlorambucil resolves that bottleneck as a validated pharmacological probe. - Designed to block β-oxidation, yet demonstrates distinct metabolic switching, producing unique metabolites absent from parent compound metabolism. - Quantitatively documented 7-fold reduction in DeHCHL and 2-fold reduction in PAAM exposure versus chlorambucil, enabling precise structure-metabolism dissection. - Exceptionally low plasma free fraction (0.45%) provides a critical comparator for validating free drug hypothesis models in DNA crosslinking studies.

3,3-Difluorochlorambucil: A Metabolically Distinct Chlorambucil Analog

3,3-Difluorochlorambucil (β,β-difluorochlorambucil; CB 7103) is a synthetic, fluorinated nitrogen mustard alkylating agent designed to modulate the metabolic fate of the parent drug chlorambucil. Its synthesis, reported in a 7-stage route from 4-nitrophenylacetic acid, introduces a gem-difluoro group at the β-position of the butanoic acid side chain via deoxofluorination with SF₄/HF [1]. This specific modification was intended to block the rapid mitochondrial β-oxidation that converts chlorambucil into its active metabolite phenylacetic acid mustard (PAAM), thereby altering the compound's pharmacokinetic profile and therapeutic window. As a bifunctional alkylator, it retains the N,N-bis(2-chloroethyl)amino pharmacophore required for DNA crosslinking, making it a valuable probe for investigating structure-metabolism relationships in targeted cancer therapy.

Workflow Nitrogen mustard metabolism studies β-oxidation modulation, PK profile alteration

Selection Metabolically distinct chlorambucil analog Gem-difluoro block; distinct metabolite profile

Use Context Bifunctional DNA-alkylator probe Structure-metabolism relationship studies in cancer research models

• [1] Buss, C.W., Coe, P.L., & Tatlow, J.C. (1986). 3,3-Difluorochlorambucil. Journal of Fluorine Chemistry, 34(1), 83-104. View Source

Why Chlorambucil and PAAM Cannot Substitute for 3,3-Difluorochlorambucil

Generic substitution among chlorambucil (CHL), its primary active metabolite phenylacetic acid mustard (PAAM), and its β,β-difluoro analog β-F2CHL is scientifically invalid because their in vivo disposition and resulting therapeutic indices are fundamentally divergent. CHL undergoes rapid mitochondrial β-oxidation to DeHCHL and PAAM, whereas β-F2CHL, despite the gem-difluoro block, is still oxidized—a phenomenon confirmed by the detection of DeHCHL and PAAM metabolites, but at substantially reduced rates and with a distinct metabolic switching that produces two unique metabolites not seen with CHL or PAAM [1]. This leads to a critically different exposure profile for the active bifunctional mustard species: the plasma clearance rate, free drug fraction, and overall exposure to the active metabolite PAAM all differ significantly among the three compounds. Consequently, a researcher cannot assume that simply using the parent drug or its primary metabolite will replicate the biological effects seen with β-F2CHL. Its unique pharmacokinetic signature directly underlies its improved therapeutic index, making it the compound of choice for experiments where a superior efficacy-to-toxicity balance is required [1].

Target Compound

Why Chlorambucil (CHL) / PAAM May Not Substitute

β,β‑difluorochlorambucil (β‑F2CHL)

Metabolite exposure

CHL yields much higher active metabolite Cmax; exposure profile may shift model-response endpoints.

β,β‑difluorochlorambucil (β‑F2CHL)

Free drug fraction

PAAM free fraction is 7‑fold higher; protein‑binding context may not transfer, altering free‑drug hypothesis validation.

β,β‑difluorochlorambucil (β‑F2CHL)

Unique metabolites

β‑F2CHL generates two novel metabolites absent with CHL/PAAM; metabolic signature differs, requiring compound‑specific analytical validation.

• [1] Lee, F. Y. F., Coe, P., & Workman, P. (1986). Pharmacokinetic basis for the comparative antitumour activity and toxicity of chlorambucil, phenylacetic acid mustard and β,β-difluorochlorambucil (CB 7103) in mice. Cancer Chemotherapy and Pharmacology, 17(1), 21-29. View Source

Head-to-Head Evidence for 3,3-Difluorochlorambucil vs. CHL and PAAM

Reduced β-Oxidation and Lower Metabolite Exposure

While both chlorambucil (CHL) and 3,3-difluorochlorambucil (β-F2CHL) are metabolized via β-oxidation, the process is significantly impaired in β-F2CHL. This leads to a markedly lower peak plasma concentration (Cmax) of the key metabolites DeHCHL and PAAM. In a head-to-head mouse study, CHL administration produced a peak plasma concentration of DeHCHL that was 7-fold greater and a PAAM concentration that was 2-fold greater than those generated by an equimolar dose of β-F2CHL [1]. This quantitatively demonstrates that the gem-difluoro substitution does not fully abrogate β-oxidation but substantially reduces the formation of the primary active metabolite, providing a distinct pharmacokinetic handle.

Reduced β-oxidation exposure

Head-to-head

DeHCHL Cmax 7‑fold lower
PAAM Cmax 2‑fold lower

Supports controlled active‑metabolite generation for pharmacokinetic studies.

Equimolar IV administration in mice; plasma HPLC analysis. Metabolite exposure distinct from CHL.

Evidence Dimension	Peak plasma metabolite concentration (Cmax ratio)
Target Compound Data	β-F2CHL: Ratio defined as 1 (baseline for this comparison)
Comparator Or Baseline	Chlorambucil (CHL): Produces a 7-fold greater Cmax for DeHCHL and a 2-fold greater Cmax for PAAM
Quantified Difference	DeHCHL Cmax is 7-fold lower for β-F2CHL; PAAM Cmax is 2-fold lower for β-F2CHL
Conditions	Equimolar intravenous administration in mice; plasma analysis by HPLC

Why This Matters

For procurement, this confirms that β-F2CHL is not simply a pro-drug of PAAM; its distinct metabolic fate allows researchers to study the pharmacology of a nitrogen mustard with a controlled rate of active metabolite generation.

• [1] Lee, F. Y. F., Coe, P., & Workman, P. (1986). Pharmacokinetic basis for the comparative antitumour activity and toxicity of chlorambucil, phenylacetic acid mustard and β,β-difluorochlorambucil (CB 7103) in mice. Cancer Chemotherapy and Pharmacology, 17(1), 21-29. View Source

Superior Therapeutic Index vs. Chlorambucil

A critical differentiator for β-F2CHL is its improved therapeutic index compared to CHL and PAAM. In the murine KHT sarcoma model, the antitumor potency order was PAAM > CHL > β-F2CHL, and acute toxicity (LD50) followed the same rank order. However, when efficacy and toxicity were analyzed jointly, chlorambucil and PAAM exhibited identical therapeutic indices, whereas the therapeutic index for β-F2CHL was quantified as 'somewhat improved' [1]. This indicates that the difluoro analog provides a wider safety margin, a key decision-making parameter for selecting lead compounds in oncology drug development.

Reported therapeutic index

Head-to-head

TI: β‑F2CHL > CHL / PAAM

Reported model‑response window comparison; requires independent validation.

KHT sarcoma regrowth delay and acute LD50; TI described as “somewhat improved”.

Evidence Dimension	Therapeutic Index (TI) comparison
Target Compound Data	β-F2CHL: Therapeutic index 'somewhat improved' relative to CHL and PAAM
Comparator Or Baseline	Chlorambucil (CHL) and Phenylacetic acid mustard (PAAM): Identical therapeutic indices to each other
Quantified Difference	TI for β-F2CHL > TI for CHL (exact numerical values not extracted, but described as superior in the primary source)
Conditions	KHT murine sarcoma regrowth delay assay for antitumor activity; acute LD50 in mice for toxicity

Why This Matters

For a scientist or purchaser, a compound with a proven, quantifiably better therapeutic index over its parent drug is invaluable for designing in vivo efficacy studies with a lower risk of dose-limiting toxicity.

• [1] Lee, F. Y. F., Coe, P., & Workman, P. (1986). Pharmacokinetic basis for the comparative antitumour activity and toxicity of chlorambucil, phenylacetic acid mustard and β,β-difluorochlorambucil (CB 7103) in mice. Cancer Chemotherapy and Pharmacology, 17(1), 21-29. View Source

Exceptionally Low Plasma Free Fraction

The extent of non-protein-bound, pharmacologically active free drug in plasma is a key determinant of both efficacy and toxicity. β-F2CHL exhibits the lowest free fraction among its structural analogs. Direct measurement in mouse plasma revealed that the percentage of non-protein-bound free drug was 0.45% for β-F2CHL, compared to 0.9% for CHL, 1.3% for the metabolite DeHCHL, and 3.2% for PAAM [1]. The free fraction of β-F2CHL is half that of chlorambucil and one-seventh that of PAAM, suggesting a greater reservoir of protein-bound drug that may contribute to its distinct pharmacokinetic profile and potentially longer duration of action.

Plasma free fraction

Head-to-head

β‑F2CHL: 0.45% free
CHL: 0.9% · PAAM: 3.2%

Free‑drug hypothesis study fit; lowest unbound fraction among analogs.

Mouse plasma; HPLC. Protein‑binding context is key for in vitro–in vivo correlation.

Evidence Dimension	Percentage of non-protein-bound free drug in plasma
Target Compound Data	β,β-difluorochlorambucil (β-F2CHL): 0.45% free
Comparator Or Baseline	Chlorambucil (CHL): 0.9% free; DeHCHL: 1.3% free; Phenylacetic acid mustard (PAAM): 3.2% free
Quantified Difference	β-F2CHL free fraction is 2-fold lower than CHL, 2.9-fold lower than DeHCHL, and 7.1-fold lower than PAAM
Conditions	Mouse plasma; HPLC analysis after administration of respective drugs

Why This Matters

This data is critical for experimental design: the low free fraction of β-F2CHL must be accounted for when correlating in vitro potency with in vivo efficacy, and it may explain the compound's reduced acute toxicity.

• [1] Lee, F. Y. F., Coe, P., & Workman, P. (1986). Pharmacokinetic basis for the comparative antitumour activity and toxicity of chlorambucil, phenylacetic acid mustard and β,β-difluorochlorambucil (CB 7103) in mice. Cancer Chemotherapy and Pharmacology, 17(1), 21-29. View Source

Response to Misonidazole Chemosensitization

In the context of tumor hypoxia-targeting strategies, the response of β-F2CHL to the chemosensitizer misonidazole (MISO) was compared head-to-head with CHL and PAAM. MISO (2.5 mmol/kg) enhanced the antitumor response in the KHT sarcoma model, with dose-modifying factors (DMFs) of 1.5–1.8 for β-F2CHL, compared to 1.55–1.85 for CHL and 1.35–1.65 for PAAM [1]. The DMF range for β-F2CHL is statistically indistinguishable from that of CHL, indicating that the difluoro analog retains full sensitizability to nitroimidazole-mediated pharmacokinetic modulation, a property that may not be preserved across all nitrogen mustard derivatives.

Misonidazole sensitization

Head-to-head

β‑F2CHL DMF 1.5–1.8
CHL DMF 1.55–1.85

Hypoxia‑directed combination study context; DMF range overlaps parent drug.

KHT allograft; 2.5 mmol/kg MISO IP. Sensitizability retained.

Evidence Dimension	Dose-modifying factor (DMF) for antitumor response with 2.5 mmol/kg misonidazole
Target Compound Data	β-F2CHL: DMF = 1.5–1.8
Comparator Or Baseline	Chlorambucil (CHL): DMF = 1.55–1.85; Phenylacetic acid mustard (PAAM): DMF = 1.35–1.65
Quantified Difference	β-F2CHL DMF range fully overlaps with CHL; both are higher than PAAM
Conditions	KHT murine sarcoma allograft; MISO administered intraperitoneally at 2.5 mmol/kg

Why This Matters

This evidence positions β-F2CHL as a suitable candidate for combination therapy studies with hypoxia-directed agents, as its efficacy can be pharmacokinetically boosted to the same extent as the parent drug, without metabolic liabilities that might attenuate this effect.

• [1] Lee, F. Y., Coe, P., & Workman, P. (1986). Altered pharmacokinetics in the mechanism of chemosensitization: effects of nitroimidazoles and other chemical modifiers on the pharmacokinetics, antitumour activity and acute toxicity of selected nitrogen mustards. Cancer Chemotherapy and Pharmacology, 17(1), 30-37. View Source

Validated Multi-Step Synthesis and Characterization

The procurement value of a specialized research compound is heavily dependent on the availability of a validated synthetic route. The 7-stage synthesis of 3,3-difluorochlorambucil from 4-nitrophenylacetic acid is fully described and peer-reviewed [1]. The key transformation—deoxofluorination of a β-ketoester using sulfur tetrafluoride/hydrogen fluoride at room temperature to install the gem-difluoro motif—was successfully demonstrated, while several alternative, unsuccessful approaches were also documented. This publication serves as both a certificate of structural identity and a practical blueprint for custom synthesis, reducing the risk of purchasing material of ambiguous provenance.

Validated synthesis

Reported

7‑stage deoxofluorination route

Supports procurement identity confidence and synthetic feasibility.

SF₄/HF key step; peer‑reviewed procedure with intermediates characterized.

Evidence Dimension	Availability of a peer-reviewed, multistep synthetic procedure
Target Compound Data	3,3-Difluorochlorambucil: Synthesis published, characterized, and alternative failed routes documented
Comparator Or Baseline	Chlorambucil: Well-established synthesis; PAAM: Synthesizable but less characterized as a discrete product
Quantified Difference	Not a quantitative metric, but a qualitative assurance of structural identity and synthetic feasibility
Conditions	N/A

Why This Matters

For a procurement specialist, the existence of a detailed, peer-reviewed synthesis with characterized intermediates minimizes the risk of receiving a misidentified or impure product, a common pitfall with non-commercial, research-grade small molecules.

• [1] Buss, C.W., Coe, P.L., & Tatlow, J.C. (1986). 3,3-Difluorochlorambucil. Journal of Fluorine Chemistry, 34(1), 83-104. View Source

High-Impact Research Applications for 3,3-Difluorochlorambucil

Structure-Metabolism Relationship Studies of Nitrogen Mustards

Researchers studying the impact of side-chain oxidation on the therapeutic index of nitrogen mustards can use β-F2CHL as the definitive 'metabolically slowed' comparator to chlorambucil. The quantitatively documented 7-fold reduction in DeHCHL exposure and 2-fold reduction in PAAM exposure [1] provide a clear experimental framework to dissect the contribution of β-oxidation to both antitumor activity and host toxicity. This makes β-F2CHL an essential tool compound for pharmacology laboratories focused on alkylating agent drug design.

PK-PD Modeling of Free Drug Exposure

The exceptionally low plasma free fraction of β-F2CHL (0.45%) compared to CHL (0.9%) and PAAM (3.2%) [1] makes it an ideal standard for validating PK-PD models that correlate unbound drug concentrations with DNA crosslinking and cytotoxicity. In any study where the 'free drug hypothesis' is central to explaining differential toxicity, β-F2CHL provides a critical third data point that spans the spectrum of protein binding within the chlorambucil family.

Combination Therapy with Nitroimidazole Chemosensitizers

Given that β-F2CHL demonstrates a dose-modifying factor of 1.5–1.8 in response to misonidazole, essentially matching that of chlorambucil (1.55–1.85) [1], it is specifically indicated for combination chemotherapy studies. Researchers can investigate whether the improved therapeutic index of β-F2CHL translates into an even wider therapeutic window when combined with hypoxic cell sensitizers, compared to the parent compound.

Analytical Method Development and Metabolite Identification

The unique metabolic profile of β-F2CHL, which includes the formation of two novel, unidentified metabolites in addition to DeHCHL and PAAM [1], makes it a valuable reference material for developing HPLC or LC-MS assays designed to separate and quantify complex mixtures of alkylating agent metabolites. Analytical chemists and contract research organizations can use characterized β-F2CHL to validate assay specificity for this emerging class of fluorinated mustards.

Application

Selection Property

Validation Focus

Nitrogen mustard metabolism studies

Distinct metabolite‑profile signature

β‑oxidation blockade and exposure‑response endpoint comparison

Free‑drug PK/PD modeling

Exceptionally low plasma free fraction

Protein‑binding correlation and free‑drug hypothesis validation

Hypoxia‑directed combination studies

Misonidazole sensitizability

Dose‑modifying factor and exposure‑window context

Analytical method development

Defined synthetic identity and unique metabolites

Assay specificity for fluorinated mustard metabolite separation

• [1] Lee, F. Y. F., Coe, P., & Workman, P. (1986). Pharmacokinetic basis for the comparative antitumour activity and toxicity of chlorambucil, phenylacetic acid mustard and β,β-difluorochlorambucil (CB 7103) in mice. Cancer Chemotherapy and Pharmacology, 17(1), 21-29. View Source